Cas no 23589-68-6 (1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-)
23589-68-6 structure
Product Name:1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
CAS No:23589-68-6
MF:C9H7NO2S
MW:193.222380876541
CID:1414493
PubChem ID:12437396
Update Time:2025-04-20
1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
- 5-(3-methylphenyl)-1,3,4-oxathiazol-2-one
- 23589-68-6
- DTXSID40498245
- QMSFYCPXMDVIRY-UHFFFAOYSA-N
- SCHEMBL1781114
- 5-(3-Methylphenyl)-2H-1,3,4-oxathiazol-2-one
- 5-m-Tolyl-1,3,4-oxathiazol-2-one
- 5-(m-Tolyl)-1,3,4-Oxathiazol-2-One
-
- Inchi: 1S/C9H7NO2S/c1-6-3-2-4-7(5-6)8-10-13-9(11)12-8/h2-5H,1H3
- InChI Key: QMSFYCPXMDVIRY-UHFFFAOYSA-N
- SMILES: S1C(=O)OC(C2=CC=CC(C)=C2)=N1
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 38.66
1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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